2-(Isopropoxymethyl)benzonitrile
Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
Benzonitrile derivatives have been synthesized and evaluated for their antimicrobial activity. For instance, the synthesis of new benzo and naphthonitrile derivatives has shown significant activity against both Gram-positive and Gram-negative bacteria, as well as potent antifungal effects, demonstrating the potential for developing new antimicrobial agents from benzonitrile compounds (Fadda, Afsah, & Awad, 2013).
Catalysis and Organic Synthesis
Benzonitrile derivatives have also found applications in catalysis and organic synthesis. For example, rhodium(III)-catalyzed direct cyanation of aromatic C-H bonds using N-nitroso as a directing group has been employed to synthesize 2-(alkylamino)benzonitriles, showcasing a novel method for constructing complex nitriles with potential applications in pharmaceuticals and agrochemicals (Dong et al., 2015).
Materials Science and Electrochemistry
In materials science, benzonitrile-based electrolytes have demonstrated beneficial effects in dye-sensitized solar cells (DSSCs), offering improved long-term stability and efficiency, thus paving the way for more economical and durable solar energy devices (Latini et al., 2014). Additionally, the use of PolyTEMPO as an electrocatalyst for the organic electrosynthesis of benzonitrile from benzyl alcohol in the presence of ammonium acetate has been investigated, demonstrating the potential for green and efficient production methods (Tran Thi et al., 2021).
Environmental and Analytical Chemistry
Benzonitrile derivatives have been studied for their role in environmental and analytical chemistry. Research on the physico-chemical properties, frontier orbitals, and spectral study of nematogen 4-n-ethoxy-4'-cyanobiphenyl, a liquid crystal material, highlights the significance of benzonitrile compounds in understanding material properties and their applications in display technologies (Tiwari, Dwivedi, & Sharma, 2020).
properties
IUPAC Name |
2-(propan-2-yloxymethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-9(2)13-8-11-6-4-3-5-10(11)7-12/h3-6,9H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSOOOXPWTCVNIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC1=CC=CC=C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Propan-2-yloxy)methyl]benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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